Cas no 1261976-89-9 (5-(3-Carboxyphenyl)nicotinic acid)

• Product Name: 5-(3-Carboxyphenyl)nicotinic acid
• CAS No: 1261976-89-9
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 1024952
• PubChem ID: 53223173
• Update Time: 2025-04-20

5-(3-Carboxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Carboxyphenyl)nicotinic acid
• 5-(3-carboxyphenyl)pyridine-3-carboxylic acid
• 5-(3-Carboxyphenyl)nicotinicacid
• CS-0209511
• DTXSID80687439
• NCGC00374185-01
• BS-20327
• 5-(3'-carboxylphenyl)nicotinic acid
• 3-Pyridinecarboxylic acid, 5-(3-carboxyphenyl)-
• MFCD18317323
• AKOS015999263
• 1261976-89-9

• MDL： MFCD18317323
• Inchi： 1S/C13H9NO4/c15-12(16)9-3-1-2-8(4-9)10-5-11(13(17)18)7-14-6-10/h1-7H,(H,15,16)(H,17,18)
• InChI Key： NQVZYGPMEZNLCN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49000
• LogP: 2.14500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines